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Compound of Interest

Compound Name: 6,2',4'-Trimethoxyflavone

Cat. No.: B600766

For laboratory professionals engaged in research and development, the responsible
management and disposal of chemical compounds are of paramount importance to ensure
personal safety and environmental compliance. This document provides a comprehensive,
step-by-step guide for the proper disposal of 6,2',4'-Trimethoxyflavone.

Disclaimer: Safety data sheets (SDS) for 6,2',4'-Trimethoxyflavone present conflicting hazard
information. One source indicates it is not a hazardous substance, while another classifies it as
acutely toxic if swallowed[1][2]. Therefore, a cautious approach is mandatory, and it is
recommended to handle this compound as potentially hazardous chemical waste. Always
consult with your institution's Environmental Health and Safety (EHS) department for specific
guidance.

Immediate Safety and Handling Precautions

Before commencing any disposal procedures, strict adherence to standard laboratory safety
protocols is mandatory.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles with side-shields, a lab coat, and chemical-resistant gloves[1][3].

e Ventilation: All handling of 6,2',4'-Trimethoxyflavone should be conducted in a well-
ventilated area, preferably within a chemical fume hood to minimize the risk of inhalation[3].
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e Avoid Contact: Prevent direct contact with skin and eyes. In the event of accidental

exposure, rinse the affected area thoroughly with water for at least 15 minutes|[3].

o Spill Management: Should a spill occur, carefully sweep up the solid material to avoid

generating dust. The spilled substance should be collected in a designated and sealed

container for disposal[3].

Hazard Classification and Chemical Information

The following table summarizes the available data for 6,2',4'-Trimethoxyflavone. The

conflicting hazard classifications highlight the need for cautious handling and disposal.

Parameter

Information

Source

Chemical Name

6,2',4'-Trimethoxyflavone

MedchemExpress, Sigma-

Aldrich
CAS Number 720675-74-1 MedchemExpress
Molecular Formula C18H1605 MedchemExpress
Molecular Weight 312.32 g/mol MedchemExpress
o Not a hazardous substance or
Hazard Classification 1 ) MedchemExpress[1]
mixture
Hazard Classification 2 Acute Toxicity 3 (Oral) Sigma-Aldrich[2]
Signal Word Danger Sigma-Aldrich[2]
Hazard Statements H301: Toxic if swallowed Sigma-Aldrich[2]
. P264, P270, P301 + P310, ) )

Precautionary Statements Sigma-Aldrich[2]

P405, P501

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of 6,2',4'-Trimethoxyflavone,

from waste generation to final container hand-off.

Step 1: Waste Characterization and Segregation
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The initial and most critical step in the disposal process is to determine the appropriate waste
stream. Given the conflicting toxicity data, it is prudent to manage 6,2',4'-Trimethoxyflavone
as a hazardous chemical waste unless a formal hazard assessment by your institution's EHS
department classifies it otherwise.

e Solid Waste: Collect all solid forms of 6,2',4'-Trimethoxyflavone, including unused product
and contaminated materials such as weighing paper and gloves, in a clearly labeled, sealed
container[3].

e Liquid Waste: If the compound has been dissolved in a solvent, the entire solution must be
treated as chemical waste. Do not mix this waste with other waste streams unless explicitly
authorized by your institution's EHS guidelines|[3].

Step 2: Waste Collection and Labeling
Proper containment and labeling are essential for safe storage and disposal.
o Waste Collection: Use a compatible, leak-proof container for waste accumulation[3].

o Labeling: The container must be clearly and accurately labeled. At a minimum, the label
should include: "Hazardous Chemical Waste," the full chemical name: "6,2',4'-
Trimethoxyflavone," the CAS number (720675-74-1), and any known hazard information
(e.g., "Acutely Toxic")[3].

Step 3: Storage

Store the sealed waste container in a designated satellite accumulation area within the
laboratory. This area should be secure and away from incompatible materials.

Step 4: Final Disposal

The final disposal of 6,2',4'-Trimethoxyflavone waste must be handled by a licensed and
approved waste disposal facility. Contact your institution's EHS department to arrange for
pickup. Do not attempt to dispose of this chemical down the drain or in the regular trash.

Disposal Workflow Diagram
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The following diagram illustrates the logical workflow for the proper disposal of 6,2',4'-
Trimethoxyflavone waste.

Start: Generation of
6,2',4'-Trimethoxyflavone Waste

'

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

'

[ End: Proper Disposal j
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Caption: Disposal workflow for 6,2',4'-Trimethoxyflavone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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